Cas no 2229469-30-9 (2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene)

• Product Name: 2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene
• CAS No: 2229469-30-9
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5953777
• PubChem ID: 165691580
• Update Time: 2025-10-05

2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene
• EN300-1793296
• 2229469-30-9

• Inchi： 1S/C12H13FO2/c1-4-5-6-9-11(14-2)8-7-10(13)12(9)15-3/h1,7-8H,5-6H2,2-3H3
• InChI Key： LINMHXWDRFHUCV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)CCC#C)OC

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene

Chemical Compound CAS No. 2229469-30-9: 2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene

The chemical compound with CAS No. 2229469-30-9, commonly referred to as 2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene, is a complex aromatic compound with a unique structure and versatile applications. This compound has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its intriguing properties and potential uses.

Chemical Structure and Properties

The structure of 2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene consists of a benzene ring substituted with a butynyl group at the 2-position, a fluorine atom at the 4-position, and methoxy groups at the 1 and 3 positions. This substitution pattern imparts the molecule with a combination of electron-withdrawing and electron-donating groups, which significantly influences its chemical reactivity and physical properties.

Recent studies have highlighted the compound's stability under various conditions, making it suitable for use in high-performance materials. The presence of the butynyl group introduces alkyne functionality, which can participate in click chemistry reactions, a topic of great interest in contemporary organic synthesis.

Synthesis and Applications

The synthesis of 2-(but-3-yn-1-yl)-4-fluoro-1,3-dimethoxybenzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization. Researchers have optimized these processes to achieve higher yields and better purity, which are critical for industrial applications.

In terms of applications, this compound has shown promise in the development of advanced materials such as polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a valuable precursor for creating high-strength materials with tailored properties.

Moreover, fluorinated aromatic compounds like this one are increasingly being explored for their potential in drug discovery. The fluorine atom at the 4-position contributes to the molecule's lipophilicity, which is an essential property for drug candidates targeting specific biological pathways.

Recent Research Findings

Recent research has focused on the electronic properties of 2-(but-3-yn-1-yli)-4-fluoro-substituted benzene derivatives, particularly their behavior in electrochemical systems. Studies have demonstrated that these compounds exhibit favorable redox characteristics, making them candidates for use in energy storage devices such as supercapacitors.

In addition to its electronic properties, this compound has been investigated for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis and other complex transformations.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 2229469_30_9 compounds is crucial for their sustainable use. Recent studies have assessed the biodegradation pathways of this compound under aerobic and anaerobic conditions. Results indicate that it undergoes slow degradation under natural conditions, highlighting the need for responsible disposal practices to minimize environmental contamination.

Safety considerations also play a significant role in handling this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and application to ensure worker safety and environmental protection.

Future Prospects

The future of CAS No. 2229469_30_9 compounds looks promising as researchers continue to explore their potential across diverse fields. The integration of advanced computational methods with experimental techniques is expected to accelerate the discovery of novel applications for this compound.

Collaborative efforts between academia and industry are also driving innovation in the development of scalable synthesis routes and efficient purification methods. These advancements will be instrumental in bringing this compound closer to commercialization across various sectors.

Related Topics:

• Fluorinated Aromatic Compounds
• Click Chemistry Applications
• Electrochemical Properties Analysis
• Sustainable Synthesis Methods